Cas no 1805170-02-8 (4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol
• CAS No: 1805170-02-8
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4809779
• Update Time: 2025-10-20

4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol

• Inchi： 1S/C7H5BrF2INO/c8-5-3(7(9)10)1-12-4(2-13)6(5)11/h1,7,13H,2H2
• InChI Key： NRUWUARWPSMVQF-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1CO)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol

Comprehensive Overview of 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol (CAS No. 1805170-02-8)

4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol (CAS No. 1805170-02-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and multiple halogen substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and functional diversity make it a valuable asset in modern organic chemistry, particularly in the design of novel therapeutic agents and crop protection solutions.

The molecular structure of 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol features a bromine atom at the 4-position, a difluoromethyl group at the 5-position, and an iodine atom at the 3-position, along with a methanol moiety at the 2-position. This combination of substituents enhances its reactivity and selectivity, making it a versatile building block for cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes. Researchers are particularly interested in its potential to contribute to the development of next-generation pharmaceuticals and sustainable agrochemicals, aligning with the global push for greener and more efficient chemical solutions.

In the context of current scientific trends, 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol is often discussed alongside topics such as precision medicine, drug discovery, and catalytic synthesis. Its role in the creation of small-molecule inhibitors and biologically active compounds has made it a subject of interest in academic and industrial research. Additionally, the compound's potential applications in crop protection and pest management resonate with the growing demand for environmentally friendly agricultural solutions, a hot topic in today's sustainability-driven market.

From a synthetic perspective, the preparation of 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key steps include halogenation, fluorination, and functional group interconversion, all of which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and ensure its suitability for further applications.

The growing interest in 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol is reflected in the increasing number of scientific publications and patent filings related to its use. Researchers are exploring its potential in kinase inhibition, antibacterial activity, and even material science, demonstrating its broad utility. As the chemical industry continues to evolve, compounds like this are expected to play a pivotal role in addressing some of the most pressing challenges in health and agriculture, making them a focal point for innovation and investment.

In summary, 4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-methanol (CAS No. 1805170-02-8) represents a cutting-edge example of how tailored molecular design can drive progress across multiple scientific disciplines. Its unique properties and wide-ranging applications underscore its importance in contemporary research, offering exciting opportunities for discovery and development in the years to come.